Cas no 1780323-05-8 (2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine)

2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine is a heterocyclic compound featuring a fused thiazole and tetrahydropyridine ring system. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The isopropyl and methyl substituents enhance lipophilicity and stability, facilitating its use in medicinal chemistry for modulating bioavailability. Its rigid bicyclic framework offers precise spatial orientation for molecular interactions, particularly in targeting CNS receptors or enzyme active sites. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications. High purity grades ensure reproducibility in research and development contexts.
2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine structure
1780323-05-8 structure
Product Name:2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
CAS No:1780323-05-8
MF:C10H16N2S
MW:196.312440872192
CID:5220594
Update Time:2025-05-21

2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
    • Inchi: 1S/C10H16N2S/c1-6(2)10-12-8-4-5-11-7(3)9(8)13-10/h6-7,11H,4-5H2,1-3H3
    • InChI Key: LYUIEVRHMQYKKN-UHFFFAOYSA-N
    • SMILES: C1(C)NCCC2N=C(C(C)C)SC1=2

2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM511356-1g
2-Isopropyl-4-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
1780323-05-8 97%
1g
$843 2023-03-10

Additional information on 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine

Introduction to 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine (CAS No. 1780323-05-8)

2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine, identified by the CAS number 1780323-05-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-c]pyridine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its isopropyl and methyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The thiazolo[5,4-c]pyridine core is a fused ring system consisting of a thiazole ring connected to a pyridine ring. This structural motif is commonly found in bioactive molecules and has been extensively studied for its pharmacological effects. The presence of 2-isopropyl and 4-methyl groups in 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine enhances its molecular complexity and may influence its interactions with biological targets. These substituents can affect the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.

In recent years, there has been growing interest in thiazolo[5,4-c]pyridine derivatives due to their potential roles in drug discovery. Studies have demonstrated that these compounds exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tetrahydro moiety in the name suggests the presence of a saturated ring system, which can influence the compound's overall shape and electronic distribution. This structural feature may be crucial for optimizing its pharmacokinetic profile and therapeutic efficacy.

One of the most compelling aspects of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine is its potential as a lead compound for developing novel therapeutic agents. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. The isopropyl group can serve as a handle for further chemical modifications, allowing chemists to tailor the compound's properties for specific applications. For instance, introducing additional functional groups or altering the substitution pattern can enhance binding affinity or modulate metabolic pathways.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding modes of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine with target proteins. These studies have provided insights into how the compound interacts with biological systems at the molecular level. For example, simulations have shown that the methyl group may play a critical role in stabilizing interactions with certain amino acid residues in protein targets. Such information is invaluable for designing next-generation analogs with improved pharmacological profiles.

The synthesis of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine involves multi-step organic reactions that require careful optimization. The construction of the thiazolo[5,4-c]pyridine core typically involves cyclization reactions followed by functional group transformations. The introduction of the isopropyl and methyl groups often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further biological evaluations.

Biological testing of 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine has revealed promising results in several disease models. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health conditions. For instance, preliminary data suggest that it may interfere with signaling pathways involved in inflammation or cancer progression. These findings warrant further investigation into its potential as a therapeutic agent.

The development of novel drugs is often a lengthy and complex process that requires extensive characterization of lead compounds like 2-Isopropyl-4-methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine (CAS No. 1780323—05—8)。 Pharmacokinetic studies are essential to assess how the body processes the compound after administration。 Parameters such as absorption、distribution、metabolism,and excretion (ADME) determine whether a drug will reach effective concentrations at target sites。 The presence of hydrophobic groups like the isopropyl moiety can influence solubility and permeability,which are critical factors in drug design。

Moreover,the safety profile of any potential drug must be thoroughly evaluated before it can be considered for clinical use。 Preclinical studies involving cell culture assays、animal models,and toxicology tests provide valuable insights into the compound's toxicity and side effects。 These studies help identify any potential risks associated with 2-isopropyl—4—methyl—tetrahydro—thiazolo[5,4—c]pyridine (CAS No.1780323—05—8),ensuring that only safe and effective candidates advance to human trials。

The integration of high-throughput screening (HTS) technologies has revolutionized drug discovery by enabling rapid evaluation of large libraries of compounds。 HTS platforms allow researchers to test thousands of molecules simultaneously against specific biological targets,identifying promising candidates like 2—isopropyl—tetrahydro—thiazolo[5,c]pyridine (CAS No.1780323—05—8) more efficiently than traditional methods。 This approach has significantly reduced the time required to identify lead compounds,accelerating the development pipeline。

In conclusion,2—isopropyl—tetrahydro—thiazolo[c]pyridine (CAS No.1780323—05—8) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities。 Further exploration into its derivatives、synthetic pathways,and pharmacological effects will likely uncover new therapeutic possibilities。 As computational tools continue to advance、screening technologies improve,and synthetic methodologies evolve,the future looks promising for this intriguing heterocyclic compound。

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.